4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole

• IUPAC Name: 4-(chloromethyl)-1-(2-fluorophenyl)pyrazole
• InChI: InChI=1S/C10H8ClFN2/c11-5-8-6-13-14(7-8)10-4-2-1-3-9(10)12/h1-4,6-7H,5H2
• InChI Key: NMVYSAQBXOWKGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(C=N2)CCl)F
• Molecular Formula: C10H8ClFN2
• DSSTOX Substance ID: DTXSID70650839
• Molecular Weight: 210.63 g/mol
• CAS RN: 35715-72-1

Description

Molecular Structure Analysis

The molecular structure of “4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole” can be represented by the InChI code: 1S/C10H7ClFNO/c11-5-7-6-14-10(13-7)8-3-1-2-4-9(8)12/h1-4,6H,5H2.

Scientific Research Applications

Synthesis and Structural Characterization

4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole has been studied for its synthesis and structural characterization, particularly in the formation of isostructural compounds. For instance, Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized compounds closely related to the chemical , demonstrating their structural properties through single crystal diffraction (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial Activities

A significant aspect of research involves the antimicrobial activities of pyrazole derivatives. Ragavan, Vijayakumar, and Kumari (2010) synthesized novel 1,5-diaryl pyrazole derivatives, including ones structurally similar to 4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole, and evaluated their antibacterial and antifungal activities (Ragavan, Vijayakumar, & Kumari, 2010).

Molecular and Crystal Structures

The molecular and crystal structures of related pyrazole compounds have been extensively studied. For example, Thaher, Koch, Schollmeyer, and Laufer (2012) investigated the crystal structures of similar compounds, providing insights into their molecular conformations and potential applications (Thaher, Koch, Schollmeyer, & Laufer, 2012).

Potential Pharmaceutical Applications

Some studies have explored the potential pharmaceutical applications of pyrazole compounds. For example, the work by Thangarasu, Manikandan, and Thamaraiselvi (2019) synthesized novel pyrazoles and evaluated their anti-inflammatory and anti-breast cancer properties, indicating potential therapeutic uses for compounds similar to 4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Synthetic Strategies

The development of synthetic strategies for fluorinated pyrazoles is also a key area of research. Surmont, Verniest, De Schrijver, and colleagues (2011) described the synthesis of 3-amino-4-fluoropyrazoles, highlighting methods that can potentially be applied to the synthesis of 4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole (Surmont, Verniest, De Schrijver et al., 2011).

Mechanism of Action

The mechanism of action of “4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole” is not available in the current literature.

Safety and Hazards

There is limited safety and hazard information available for “4-(Chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole”. It’s always important to handle chemical compounds with care and use appropriate safety measures.